Cas no 2171643-53-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid
• CAS No: 2171643-53-9
• MF: C₂₃H₂₃N₃O₆
• MW: 437.445225954056
• CID: 6615329
• PubChem ID: 165537125
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid
• EN300-1514160
• 2171643-53-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(5-oxopyrrolidin-3-yl)carbamoyl]propanoic acid

• Inchi： 1S/C23H23N3O6/c27-20-9-13(11-24-20)25-22(30)19(10-21(28)29)26-23(31)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,24,27)(H,25,30)(H,26,31)(H,28,29)
• InChI Key： XLPMJZSIZHBMLI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC1CNC(C1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.15868546g/mol
• Monoisotopic Mass: 437.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 134Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid (CAS No. 2171643-53-9): A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid (CAS No. 2171643-53-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug development. This compound, often referred to as Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of complex peptides and proteins. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and pyrrolidinone moieties, makes it a valuable building block in modern pharmaceutical research.

The compound's molecular formula and weight, along with its precise CAS registry number 2171643-53-9, ensure its identification in chemical databases and research literature. Researchers frequently search for this compound using terms like "Fmoc-protected pyrrolidinone derivative", "peptide synthesis building block CAS 2171643-53-9", or "3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid Fmoc derivative", reflecting its importance in specialized chemical applications.

One of the most significant applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid lies in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino function, which can be selectively removed under mild basic conditions, making it ideal for constructing complex peptide chains. This property has become particularly relevant with the growing interest in peptide-based therapeutics, a hot topic in current pharmaceutical research addressing challenges in drug delivery and targeted therapy.

The pyrrolidin-3-yl carbamoyl portion of the molecule contributes to its structural diversity and potential biological activity. Recent studies have explored similar structures for their potential in addressing neurological disorders and metabolic diseases, making this compound a subject of interest in drug discovery programs. Researchers often inquire about "Fmoc-amino acid derivatives in CNS drug development" or "pyrrolidinone-containing peptide mimetics", highlighting the compound's relevance in cutting-edge medical research.

From a chemical perspective, CAS 2171643-53-9 demonstrates interesting properties that make it valuable for structure-activity relationship (SAR) studies. The compound's amphoteric nature, resulting from its carboxylic acid and protected amino groups, allows for versatile chemical modifications. This characteristic has led to its use in developing peptidomimetics - synthetic compounds that mimic the biological activity of natural peptides but with improved stability and bioavailability.

The synthesis and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid align with current trends in green chemistry and sustainable pharmaceutical production. The Fmoc protection strategy offers advantages over alternative methods by typically requiring milder deprotection conditions and generating less hazardous waste. This aspect responds to growing industry concerns about environmentally friendly synthetic methodologies, a frequent search topic among chemistry professionals.

In the context of analytical chemistry, this compound presents specific challenges and opportunities. Its UV-active Fmoc group enables sensitive detection during HPLC purification of synthetic peptides, while the pyrrolidinone ring may influence the compound's chromatographic behavior. These characteristics make it a subject of interest for researchers investigating "HPLC method development for Fmoc-amino acids" or "mass spectrometry analysis of modified amino acids".

The commercial availability of CAS 2171643-53-9 through specialty chemical suppliers has facilitated its adoption in various research applications. Current market trends show increasing demand for such high-purity amino acid derivatives, driven by expanding applications in bioconjugation, proteomics research, and chemical biology. The compound's stability under standard storage conditions and its well-characterized properties contribute to its reliability as a research reagent.

Future research directions involving 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid may explore its potential in developing targeted drug delivery systems or as a scaffold for multifunctional pharmaceutical agents. The compound's modular structure allows for strategic modifications that could address current challenges in personalized medicine and theranostic applications, areas receiving substantial attention in contemporary medical research.

Quality control aspects of CAS 2171643-53-9 remain crucial for its research applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC are typically employed to verify the compound's purity and structural integrity. These quality assurance measures respond to the pharmaceutical industry's increasing emphasis on rigorous characterization of synthetic intermediates, a concern frequently reflected in professional search queries.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-oxopyrrolidin-3-yl)carbamoylpropanoic acid (CAS No. 2171643-53-9) represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its unique structural features and functional groups make it particularly useful for peptide synthesis, medicinal chemistry, and bioconjugation strategies. As research continues to explore novel applications of modified amino acids, this compound is likely to maintain its importance in advancing scientific discovery and therapeutic development.